Cas no 10196-26-6 (N,n-bis(2-hydroxyethyl)prop-2-enamide)

N,n-bis(2-hydroxyethyl)prop-2-enamide structure
10196-26-6 structure
Product Name:N,n-bis(2-hydroxyethyl)prop-2-enamide
CAS No:10196-26-6
MF:C7H13NO3
MW:159.183022260666
CID:1134969
PubChem ID:11116327
Update Time:2025-04-20

N,n-bis(2-hydroxyethyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

    • N,n-bis(2-hydroxyethyl)prop-2-enamide
    • 2-Propenamide, N,N-bis(2-hydroxyethyl)-
    • DTXSID10455704
    • acryloyldiethanolamine
    • SCHEMBL34620
    • 10196-26-6
    • XUQIDBSIIKXTTI-UHFFFAOYSA-N
    • Inchi: 1S/C7H13NO3/c1-2-7(11)8(3-5-9)4-6-10/h2,9-10H,1,3-6H2
    • InChI Key: XUQIDBSIIKXTTI-UHFFFAOYSA-N
    • SMILES: OCCN(C(C=C)=O)CCO

Computed Properties

  • Exact Mass: 159.08959
  • Monoisotopic Mass: 159.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 60.8Ų

Experimental Properties

  • PSA: 60.77
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